![molecular formula C16H20FNO2S B2543026 2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone CAS No. 1795490-82-2](/img/structure/B2543026.png)
2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone
Description
2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C16H20FNO2S and its molecular weight is 309.4. The purity is usually 95%.
BenchChem offers high-quality 2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mechanochromism:
- Phenothiazine-based materials exhibit mechanochromic behavior, meaning their emission color changes upon mechanical stress (e.g., grinding or pressure). Researchers have explored these materials for stress sensors and smart coatings .
- The non-planar, butterfly-shaped structure of phenothiazine suppresses molecular aggregation. Consequently, phenothiazine derivatives with AIE properties have been used in luminescent materials, such as organic light-emitting diodes (OLEDs) and sensors .
- Phenothiazine derivatives can serve as efficient phosphorescent emitters. Their ability to harvest triplet excitons makes them valuable in OLEDs and other optoelectronic devices .
- Modified electrodes incorporating phenothiazine derivatives can detect specific analytes (e.g., heavy metals, neurotransmitters) with high sensitivity and selectivity. These sensors have potential in environmental monitoring and medical diagnostics .
- Phenothiazine-based fluorescent probes have been designed for detecting biologically relevant molecules (e.g., DNA, proteins, reactive oxygen species). Their emission properties allow real-time monitoring in biological systems .
Other Applications
Beyond optoelectronics and sensors, phenothiazine derivatives have been explored in fields such as medicinal chemistry, materials science, and catalysis. However, the specific applications in these areas may vary, and further research is ongoing .
properties
IUPAC Name |
2-(2-fluorophenoxy)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FNO2S/c1-21-13-8-11-6-7-12(9-13)18(11)16(19)10-20-15-5-3-2-4-14(15)17/h2-5,11-13H,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIDBZZHAMWJHAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CC2CCC(C1)N2C(=O)COC3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-fluorophenoxy)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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